4-(4-methoxyphenyl)-6-(4-methylbenzyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(4-methoxyphenyl)-6-[(4-methylphenyl)methyl]-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C21H21N3O3/c1-13-3-5-14(6-4-13)11-24-12-17-18(20(24)25)19(23-21(26)22-17)15-7-9-16(27-2)10-8-15/h3-10,19H,11-12H2,1-2H3,(H2,22,23,26)
• InChI Key: DIZPXVAHEGPOFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CC3=C(C2=O)C(NC(=O)N3)C4=CC=C(C=C4)OC
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

4-(4-methoxyphenyl)-6-(4-methylbenzyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.417. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of compounds related to "4-(4-methoxyphenyl)-6-(4-methylbenzyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione" often involves cycloaddition reactions or other complex organic synthesis methods. These processes result in derivatives that are structurally diverse and have a range of potential applications in medicinal and materials chemistry (Adams et al., 2005).

Pharmacological Applications

• Research on derivatives of pyrrolopyrimidine has shown potential in developing compounds with anti-inflammatory, analgesic, and antiviral properties. These compounds are synthesized through various chemical reactions and evaluated for their biological activities (Abu‐Hashem et al., 2020).

Optical and Electronic Properties

• Derivatives of pyrrolopyrimidine have been studied for their nonlinear optical properties, which are crucial for applications in optical materials and devices. The structure and substituents of these compounds significantly influence their optical behavior and potential utility in photonic applications (Shettigar et al., 2009).

Material Science Applications

• The study of diketopyrrolopyrrole derivatives, which are structurally related to pyrrolopyrimidines, has revealed their potential in creating novel organic optoelectronic materials. These compounds exhibit unique absorption and emission characteristics, making them suitable for use in electronic and photonic devices (Zhang et al., 2014).

Therapeutic Research

• In medicinal chemistry, the design and synthesis of non-peptide antagonists based on the pyrrolopyrimidine scaffold have shown promising results in targeting specific receptors, such as the human luteinizing hormone-releasing hormone (LHRH) receptor. These studies highlight the therapeutic potential of pyrrolopyrimidine derivatives in treating sex-hormone-dependent diseases (Sasaki et al., 2003).